Cas no 161696-99-7 (6-Quinoxalinamine,N,2,5-trimethyl-)

161696-99-7 structure
Product name:6-Quinoxalinamine,N,2,5-trimethyl-
6-Quinoxalinamine,N,2,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 6-Quinoxalinamine,N,2,5-trimethyl-
- N,2,5-TRIMETHYLQUINOXALIN-6-AMINE
- 2,5-Dimethyl-6-methylaminoquinoxaline
- AC1L4CXR
- CCRIS 8296
- CTK4D0930
- N,2,5-Trimethyl-6-quinoxalinamine
- 6-Quinoxalinamine,N,2,5-trimethyl-(9CI)
- 2,5-DIMETHYL-6-(METHYLAMINO)QUINOXALINE
- DTXSID70167215
- 6-Quinoxalinamine, N,2,5-trimethyl-
- 161696-99-7
- UNII-H27X72MRW5
- H27X72MRW5
- AKOS006279893
-
- Inchi: InChI=1S/C11H13N3/c1-7-6-13-11-8(2)9(12-3)4-5-10(11)14-7/h4-6,12H,1-3H3
- InChI Key: QZCXQHBXJNRLHM-UHFFFAOYSA-N
- SMILES: CNC1=CC=C2C(N=CC(C)=N2)=C1C
Computed Properties
- Exact Mass: 187.111
- Monoisotopic Mass: 187.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 37.8A^2
Experimental Properties
- Density: 1.1380 (rough estimate)
- Boiling Point: 312°C (rough estimate)
- Flash Point: 159°C
- Refractive Index: 1.6500 (estimate)
6-Quinoxalinamine,N,2,5-trimethyl- Related Literature
-
Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
-
Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
-
Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
-
C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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